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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-1-octene (CAS 4588-18-
5), a branched-chain alpha-olefin. The document details its chemical and physical properties,
outlines key synthetic and analytical methodologies, and discusses its applications, particularly
as an intermediate in organic synthesis and polymer chemistry. All quantitative data is
presented in structured tables for clarity, and detailed experimental protocols are provided for
synthesis, purification, and analysis. Visual diagrams generated using Graphviz are included to
illustrate reaction pathways and experimental workflows, adhering to specified design
constraints for enhanced readability and comprehension.

Introduction

2-Methyl-1-octene is an organic compound classified as a higher olefin and an alpha-olefin.[1]
Its structure, featuring a double bond at the primary position and a methyl group on the second
carbon, imparts distinct reactivity, making it a valuable building block in various chemical
transformations.[2] This guide serves as a technical resource for professionals in research and
development, offering in-depth information on its properties, synthesis, and analysis.

Chemical and Physical Properties
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2-Methyl-1-octene is a colorless, flammable liquid.[3][4] Its physical and chemical properties
are summarized in the table below.

Property Value Reference(s)
CAS Number 4588-18-5 [5161[718]
Molecular Formula CoHas [B15171[8]
Molecular Weight 126.24 g/mol [B1I51[7]
Density 0.733-0.74 g/lcm3 [31[6]

Boiling Point 142.6 - 145 °C [3][6][9]
Melting Point -78 °Cto -77.68°C [319]

Flash Point 26.9 - 32°C [3][6]
Refractive Index 1.4162 - 1.4186 [31[9]

- Soluble in alcohol and ether,
Solubility ) ] [3]
insoluble in water.

Synthesis of 2-Methyl-1-octene

The synthesis of 2-Methyl-1-octene can be achieved through several routes, most notably via
the isomerization of other olefins or through olefination reactions.

Synthesis via Isomerization of Olefins

A common industrial method for the preparation of 2-Methyl-1-octene is the isomerization of
ethylene and 2-methyl-2-butene in the presence of a catalyst at high temperatures.[3] This
process involves the rearrangement of the double bond to form the desired terminal alkene.[2]

Experimental Protocol: Catalytic Isomerization (General Procedure)
o Reactants: Ethylene, 2-methyl-2-butene, suitable transition metal catalyst.

o Apparatus: High-pressure reactor equipped with temperature and pressure controls.
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e Procedure:
o The reactor is charged with 2-methyl-2-butene and the catalyst.
o The reactor is sealed and purged with an inert gas.
o Ethylene is introduced into the reactor to the desired pressure.
o The mixture is heated to the target temperature and stirred for a specified reaction time.
o The reaction progress is monitored by gas chromatography (GC).
o Upon completion, the reactor is cooled, and the product mixture is carefully depressurized.

o The catalyst is separated by filtration, and the resulting liquid is purified by fractional
distillation to isolate 2-Methyl-1-octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://homework.study.com/explanation/explain-one-procedure-to-make-the-major-product-of-2-methyl-2-octene-hcl.html
https://www.alfa-chemistry.com/resources/julia-kocienski-olefination.html
https://en.wikipedia.org/wiki/Julia_olefination
https://www.organic-chemistry.org/namedreactions/julia-olefination.shtm
https://www.chembk.com/en/chem/2-METHYLOCT-1-ENE
https://www.organic-chemistry.org/namedreactions/modified-julia-kocienski-olefination.shtm
https://people.chem.umass.edu/mcdaniel/CHEM-268/Experiments/Synthesis-of-an-Alkene-via-the-Wittig-Reaction.pdf
https://theses.gla.ac.uk/74684/1/10992306.pdf
https://www.chemsynthesis.com/base/chemical-structure-5205.html
https://www.benchchem.com/product/b165369#2-methyl-1-octene-cas-number-4588-18-5
https://www.benchchem.com/product/b165369#2-methyl-1-octene-cas-number-4588-18-5
https://www.benchchem.com/product/b165369#2-methyl-1-octene-cas-number-4588-18-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

